2-cyclopentyl-N-[1-(2-pyridin-4-ylethyl)piperidin-4-yl]acetamide

• IUPAC Name: 2-cyclopentyl-N-[1-(2-pyridin-4-ylethyl)piperidin-4-yl]acetamide
• InChI: InChI=1S/C19H29N3O/c23-19(15-17-3-1-2-4-17)21-18-8-13-22(14-9-18)12-7-16-5-10-20-11-6-16/h5-6,10-11,17-18H,1-4,7-9,12-15H2,(H,21,23)
• InChI Key: CAQZAQDBEVUPDG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CC(=O)NC2CCN(CC2)CCC3=CC=NC=C3
• Molecular Formula: C19H29N3O
• Molecular Weight: 315.5 g/mol

Description

2-cyclopentyl-N-[1-(2-pyridin-4-ylethyl)piperidin-4-yl]acetamide, also known as CPP-115, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications in various neurological disorders.

Mechanism of Action

2-cyclopentyl-N-[1-(2-pyridin-4-ylethyl)piperidin-4-yl]acetamide acts as a GABA-transaminase inhibitor, which increases the levels of GABA in the brain. GABA is an inhibitory neurotransmitter that regulates neuronal excitability and is involved in various brain functions, including sleep, anxiety, and mood. By increasing GABA levels, this compound can enhance its inhibitory effects on the brain, reducing seizures and anxiety.
Biochemical and Physiological Effects
This compound has been shown to increase GABA levels in the brain, which can reduce seizures and anxiety. Additionally, it can enhance the inhibitory effects of GABA on the brain, leading to a reduction in neuronal excitability. This compound has also been shown to increase the levels of other neurotransmitters, including dopamine and norepinephrine, which can have positive effects on mood and motivation.

Advantages and Limitations for Lab Experiments

2-cyclopentyl-N-[1-(2-pyridin-4-ylethyl)piperidin-4-yl]acetamide has several advantages for lab experiments, including its high potency and selectivity for GABA-transaminase inhibition. Additionally, it has a long half-life, which allows for sustained effects on GABA levels in the brain. However, this compound has some limitations, including its poor solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on 2-cyclopentyl-N-[1-(2-pyridin-4-ylethyl)piperidin-4-yl]acetamide, including its potential therapeutic applications in addiction and depression. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for various neurological disorders. Furthermore, research is needed to investigate the potential side effects and toxicity of this compound at high doses. Finally, the development of new analogs of this compound may lead to the discovery of more potent and selective GABA-transaminase inhibitors with fewer side effects.
Conclusion
This compound is a compound that has gained significant attention in scientific research due to its potential therapeutic applications in various neurological disorders. Its mechanism of action involves increasing GABA levels in the brain, which can reduce seizures and anxiety. This compound has several advantages for lab experiments, including its high potency and selectivity for GABA-transaminase inhibition. However, it also has some limitations, including its poor solubility in water and potential toxicity at high doses. Future research on this compound may lead to the development of new treatments for neurological disorders and the discovery of more potent and selective GABA-transaminase inhibitors.

Synthesis Methods

2-cyclopentyl-N-[1-(2-pyridin-4-ylethyl)piperidin-4-yl]acetamide is a derivative of vigabatrin, an antiepileptic drug that inhibits the breakdown of gamma-aminobutyric acid (GABA) in the brain. The synthesis of this compound involves the modification of vigabatrin by replacing the vinyl group with a cyclopentyl ring and adding a piperidine ring to the molecule. The final product is a white crystalline solid with a molecular weight of 365.46 g/mol.

Scientific Research Applications

2-cyclopentyl-N-[1-(2-pyridin-4-ylethyl)piperidin-4-yl]acetamide has been extensively studied for its potential therapeutic applications in various neurological disorders, including epilepsy, addiction, and anxiety. It has been shown to increase GABA levels in the brain, which can reduce seizures and anxiety. Additionally, this compound has been shown to inhibit the activity of the enzyme GABA-transaminase, which breaks down GABA in the brain. This inhibition can increase the levels of GABA and enhance its inhibitory effects on the brain.